{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine

• IUPAC Name: (2-tert-butyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-yl)methanamine
• InChI: InChI=1S/C12H21N3/c1-12(2,3)10-8-15-6-4-5-9(7-13)11(15)14-10/h8-9H,4-7,13H2,1-3H3
• InChI Key: XDRYWVURGYHVCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2CCCC(C2=N1)CN
• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol

Description

“{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine” is a chemical compound with the CAS Number: 1306606-89-2. It has a molecular weight of 193.29. The IUPAC name for this compound is 2-tert-butyl-5,6,7,8-tetrahydroimidazo [1,2-a]pyridin-6-amine.

Molecular Structure Analysis

The InChI code for “{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine” is 1S/C11H19N3/c1-11(2,3)9-7-14-6-8(12)4-5-10(14)13-9/h7-8H,4-6,12H2,1-3H3.

Physical And Chemical Properties Analysis

“{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine” is an oil at room temperature. More detailed physical and chemical properties are not available in the current data.

Scientific Research Applications

Antifungal Applications

This compound has shown promising results as an antifungal agent , particularly against Candida species . . .

Molecular Docking and Dynamics

In the realm of computational chemistry, the compound’s derivatives have been utilized for molecular docking and dynamics studies. .

Organic Synthesis

The compound serves as an intermediate in the synthesis of pyridin-2-yl-methanones , which are valuable pharmaceutical intermediates. .

Drug Development

Derivatives of this compound have been explored for their potential in drug development . .

Mechanism of Action Studies

The compound has been used in studies to determine the mechanism of action of potential pharmaceuticals. .

ADMET Analysis

The compound has been subjected to ADMET analysis (Absorption, Distribution, Metabolism, Excretion, and Toxicity) to predict its pharmacokinetic properties and potential toxicity in humans. .

Safety and Hazards

The compound is labeled with the signal word “Danger” and has the following hazard statements: H302, H315, H318, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

This is a common challenge in the field of drug discovery, as the identification of a compound’s targets often requires extensive biochemical and pharmacological studies .

Mode of Action

Given its structural similarity to other imidazo[1,2-a]pyridine derivatives, it may interact with its targets via non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions .

Pharmacokinetics

These properties are crucial for determining the bioavailability of a compound, which in turn influences its efficacy and safety .

Result of Action

Some imidazo[1,2-a]pyridine derivatives have been reported to exhibit antifungal activity . Therefore, it is possible that this compound may also have similar effects, but this would need to be confirmed through experimental studies .

Action Environment

Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s activity .